2,4,5-Trichlorothien-3-ylsulfonyl chloride
Cat. No. B8273343
M. Wt: 286.0 g/mol
InChI Key: OKCHKLVHPLRMLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07091204B2
Procedure details
A mixture of 2,5-dichlorothiophene-3-sulfonyl chloride (1.2 g, 5 mmol) and sulfur monochloride (10 mg) in sulfuryl chloride (500 mg) was heated at 60° C. for 30 min, at which time was added dropwise a mixture of aluminum trichloride (10 mg) in sulfuryl chloride (500 mg). The reaction was heated at 60° C. for an additional 3 hours, at which time it was allowed to cool to ambient temperature. Cold water (20 mL) was added and the reaction extracted with dichloromethane (2×20 mL). The combined organic layers were washed with saturated sodium bicarbonate solution, dried (Mg2SO4) and concentrated to furnish a tan solid (420 mg, 33%).
Name
Yield
33%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[S:3][C:4]([Cl:11])=[CH:5][C:6]=1[S:7]([Cl:10])(=[O:9])=[O:8].[S][Cl:13].O>S(Cl)(Cl)(=O)=O.[Cl-].[Cl-].[Cl-].[Al+3]>[Cl:1][C:2]1[S:3][C:4]([Cl:11])=[C:5]([Cl:13])[C:6]=1[S:7]([Cl:10])(=[O:8])=[O:9] |f:4.5.6.7,^1:11|
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Inputs
Step One
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Name
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|
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Quantity
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1.2 g
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Type
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reactant
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Smiles
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ClC=1SC(=CC1S(=O)(=O)Cl)Cl
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Name
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|
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Quantity
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10 mg
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Type
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reactant
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Smiles
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[S]Cl
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Name
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|
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Quantity
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500 mg
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Type
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solvent
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Smiles
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S(=O)(=O)(Cl)Cl
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Step Two
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Name
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|
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Quantity
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20 mL
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Type
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reactant
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Smiles
|
O
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Step Three
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Name
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|
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Quantity
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500 mg
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Type
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solvent
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Smiles
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S(=O)(=O)(Cl)Cl
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Name
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|
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Quantity
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10 mg
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Type
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catalyst
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Smiles
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[Cl-].[Cl-].[Cl-].[Al+3]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added dropwise
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The reaction was heated at 60° C. for an additional 3 hours, at which time it
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Duration
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3 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to cool to ambient temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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the reaction extracted with dichloromethane (2×20 mL)
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WASH
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Type
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WASH
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Details
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The combined organic layers were washed with saturated sodium bicarbonate solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried (Mg2SO4)
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
ClC=1SC(=C(C1S(=O)(=O)Cl)Cl)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 420 mg | |
| YIELD: PERCENTYIELD | 33% | |
| YIELD: CALCULATEDPERCENTYIELD | 991.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
